Cas no 2229479-05-2 (tert-butyl N-2-(2-hydroxyethyl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(2-hydroxyethyl)-5-methoxyphenylcarbamate
• CAS No: 2229479-05-2
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5762404
• PubChem ID: 165709016
• Update Time: 2025-05-19

tert-butyl N-2-(2-hydroxyethyl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2229479-05-2
• EN300-1890694
• tert-butyl N-[2-(2-hydroxyethyl)-5-methoxyphenyl]carbamate
• tert-butyl N-2-(2-hydroxyethyl)-5-methoxyphenylcarbamate

• Inchi： 1S/C14H21NO4/c1-14(2,3)19-13(17)15-12-9-11(18-4)6-5-10(12)7-8-16/h5-6,9,16H,7-8H2,1-4H3,(H,15,17)
• InChI Key： HUFXMGXHZAUXJN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1CCO)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-2-(2-hydroxyethyl)-5-methoxyphenylcarbamate

Introduction to Tert-butyl N-2-(2-hydroxyethyl)-5-methoxyphenylcarbamate (CAS No. 2229479-05-2)

Tert-butyl N-2-(2-hydroxyethyl)-5-methoxyphenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229479-05-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The structural features of this molecule, particularly the presence of a tert-butyl group, a hydroxyethyl side chain, and a methoxy-substituted phenyl ring, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group at the nitrogen atom of the carbamate moiety enhances the stability of the compound, making it more resistant to hydrolysis under physiological conditions. This characteristic is particularly valuable in drug design, where metabolic stability is a critical factor for ensuring efficacy. Additionally, the hydroxyethyl side chain introduces polar hydrophilic interactions, which can influence solubility and binding affinity to biological targets. The methoxy-substituted phenyl ring adds another layer of functional diversity, enabling interactions with various enzymes and receptors, which is often exploited in the development of small-molecule inhibitors.

In recent years, there has been a growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that carbamates can serve as effective intermediates in the synthesis of pharmacologically active molecules. For instance, derivatives of carbamates have been investigated for their potential as kinase inhibitors, protease inhibitors, and even as antiviral agents. The specific arrangement of functional groups in Tert-butyl N-2-(2-hydroxyethyl)-5-methoxyphenylcarbamate suggests that it may exhibit inhibitory properties against certain enzymes or receptors, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in drug discovery. The structural motif of Tert-butyl N-2-(2-hydroxyethyl)-5-methoxyphenylcarbamate allows for modifications at multiple positions, enabling chemists to fine-tune its properties for specific therapeutic targets. Researchers have employed computational methods to predict how variations in this molecule could affect its binding affinity and selectivity. These studies often involve molecular docking simulations, which help in identifying optimal conformations for interaction with biological targets such as proteins or nucleic acids.

Moreover, the synthesis of Tert-butyl N-2-(2-hydroxyethyl)-5-methoxyphenylcarbamate presents an interesting challenge from a synthetic chemistry perspective. The presence of multiple functional groups necessitates careful planning to achieve high yields while maintaining regioselectivity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly useful in elaborating the core structure.

The pharmacological profile of Tert-butyl N-2-(2-hydroxyethyl)-5-methoxyphenylcarbamate is still under investigation, but preliminary studies suggest that it may possess desirable properties for drug development. For example, its stability under metabolic conditions could translate into longer half-lives in vivo, while its hydrophilic nature might enhance bioavailability. Additionally, the methoxy group on the phenyl ring could serve as a site for further derivatization to improve target specificity.

In conclusion, Tert-butyl N-2-(2-hydroxyethyl)-5-methoxyphenylcarbamate (CAS No. 2229479-05-2) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for carbamate-based compounds, this molecule stands out as a promising candidate worthy of further study and development.